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Compound of Interest

Compound Name: 20:3 Cholesteryl ester-d7
Cat. No.: B15557614
Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical specifications and
methodologies for 20:3 cholesteryl ester-d7, a deuterated internal standard crucial for the
accurate quantification of cholesteryl esters in various biological matrices. This document
outlines the key physical and chemical properties, detailed experimental protocols for its
analysis using mass spectrometry, and visual representations of the analytical workflows.

Quantitative Data Summary

The following tables summarize the essential quantitative information for 20:3 cholesteryl
ester-d7, compiled from commercially available standards and analytical literature.

Table 1: Physical and Chemical Properties
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Property Value Source

Cholesteryl-d7 eicosa-

Synonym ]
11,14,17-trienoate
Molecular Formula Ca7H71D702 [1]
Molecular Weight 682.16 g/mol
Exact Mass 681.6441 [1]
CAS Number 2936622-60-3 [1]
) >99% (by Thin Layer
Purity
Chromatography)
Physical Form Solution
Storage Temperature -20°C [1]

Table 2: Example from a Certificate of Analysis for a Standard Mixture

This data is for 20:3 cholesteryl ester-d7 as a component of the UltimateSPLASH™ ONE
Internal Standard mixture.

Parameter Value Source
Concentration in Solution 50 pg/mL
Solvent 1:1 Dichloromethane:Methanol

Experimental Protocols

The accurate analysis of 20:3 cholesteryl ester-d7, typically as an internal standard, involves
lipid extraction, chromatographic separation, and mass spectrometric detection. The following
are detailed methodologies adapted from established protocols.[2][3][4]

Lipid Extraction from Biological Samples (Modified
Bligh-Dyer Method)
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This protocol is suitable for extracting sterols and cholesteryl esters from cultured cells or
tissues.[2][3]

Sample Preparation: Homogenize tissue samples or prepare cell pellets.
Solvent Addition: To the sample, add a 3:1 (v/v) mixture of chloroform:methanol.

Internal Standard Spiking: Add a known amount of 20:3 cholesteryl ester-d7 solution to the
solvent mixture before adding it to the biological sample.

Vortexing: Vortex the mixture vigorously for 10-15 minutes to ensure thorough mixing and
lipid extraction.

Phase Separation: Add water to the mixture to induce phase separation. The final ratio of
chloroform:methanol:water should be approximately 2:2:1.8.

Centrifugation: Centrifuge the sample to achieve a clear separation of the aqueous (upper)
and organic (lower) phases.

Collection: Carefully collect the lower organic phase containing the lipids using a glass
pipette.

Drying: Dry the collected organic phase under a stream of nitrogen gas.

Reconstitution: Reconstitute the dried lipid extract in an appropriate solvent for LC-MS
analysis, such as a mixture of isopropanol and methanol.[4]

Liquid Chromatography-Mass Spectrometry (LC-MS/MS)
Analysis
This method provides high sensitivity and specificity for the quantification of cholesteryl esters.

[4]115]

e Liquid Chromatography (LC) System: An Agilent 1290 Infinity Il UHPLC system or
equivalent.[4]
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Mass Spectrometer: An Agilent 6545 Quadrupole Time-Of-Flight (QTOF) mass spectrometer
or a similar high-resolution mass spectrometer.[4]

Column: A reverse-phase C18 column (e.g., Phenomenex Kinetex-C18, 2.6 um, 4.6x100
mm).[6]

Mobile Phase A: 50:50 (v/v) Water:Methanol with 0.1% formic acid and 10 mM ammonium
formate.[4]

Mobile Phase B: 80:20 (v/v) Isopropanol:Methanol with 0.1% formic acid and 10 mM
ammonium formate.[4]

Flow Rate: 0.5 mL/min.[4]
LC Gradient:

0-4 min: 40% B

[¢]

4-6 min: 40-60% B

o

6-16 min: 60-100% B

[e]

o

16-22 min: 100% B (wash)

[¢]

22-24 min: 100-40% B

[¢]

24-30 min: 40% B (re-equilibration)[4]

lonization Mode: Electrospray lonization (ESI) in positive mode. Cholesteryl esters typically
form ammonium adducts ([M+NHa4]*).[7]

MS/MS Analysis: Use Multiple Reaction Monitoring (MRM) for quantification. The precursor
ion for 20:3 cholesteryl ester-d7 would be its ammonium adduct. A characteristic product
ion for cholesteryl esters is m/z 369.3, which corresponds to the dehydrated cholesterol
backbone.[4][7] For cholesterol-d7, a characteristic dehydrated ion is observed at m/z
376.396.[4][5]
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e Collision Energy: A low collision energy (e.g., 5 eV) is often sufficient for the fragmentation of

cholesteryl esters.[4][5]

Mandatory Visualizations

The following diagrams illustrate the key workflows and pathways relevant to the analysis of

20:3 cholesteryl ester-d7.

LC-MS/MS Analysis

Click to download full resolution via product page

Caption: Experimental workflow for the analysis of 20:3 cholesteryl ester-d7.
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Caption: Mass spectrometry pathway for 20:3 cholesteryl ester-d7 analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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